Cas no 66818-22-2 (LC 6)

LC 6 structure
LC 6 Chemical and Physical Properties
Names and Identifiers
-
- LC 6
- AKOS040747024
- LC-6
- (3bS,8bR)-3,3b,4,5,8,8b,9,10-octahydroindazolo[7,6-g]indazole
- Naphtho(1,2-c:5,6-c')dipyrazole, 2,3b,4,5,7,8b,9,10-Octahydro-, trans-
- trans-2,3b,4,5,7,8b,9,10-Octahydronaphtho(1,2-c:5,6-c')dipyrazole
- (3bR,8bS)-2,3b,4,5,7,8b,9,10-octahydroindazolo[7,6-g]indazole
- 66818-22-2
- CHEMBL3249770
-
- Inchi: InChI=1S/C12H14N4/c1-3-9-10(11-7(1)5-13-15-11)4-2-8-6-14-16-12(8)9/h5-6,9-10H,1-4H2,(H,13,15)(H,14,16)/t9-,10+
- InChI Key: RTMZVYUACSCNRL-AOOOYVTPSA-N
- SMILES: C1CC2=C(C3C1C4=C(CC3)C=NN4)NN=C2
Computed Properties
- Exact Mass: 214.12202
- Monoisotopic Mass: 214.121846
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 57.4
Experimental Properties
- Density: 1.329
- Boiling Point: 503.3°C at 760 mmHg
- Flash Point: 245.1°C
- Refractive Index: 1.666
- PSA: 57.36
LC 6 Related Literature
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Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
66818-22-2 (LC 6) Related Products
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- 45515-45-5(1-methyl-2-cyanoimidazole)
- 878061-44-0(N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine)
- 59039-21-3(2,4,4'-Trichlorodiphenyl Ether)
- 2229199-40-8(5-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-4-carboxylic acid)
- 1508595-66-1(2,2-Difluoro-N-methyl-1,3-benzodioxole-4-methanamine)
- 2227772-45-2((2R)-1-(1H-indazol-3-yl)propan-2-amine)
- 1804354-53-7(4-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile)
- 2138304-86-4(tert-butyl N-[1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate)
- 1132940-55-6(1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene)
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